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Abstract
This document provides detailed application notes and protocols for the preparation and use of

QX-314 bromide stock solutions in electrophysiology research. QX-314 is a membrane-

impermeable quaternary derivative of lidocaine that functions as a voltage-gated sodium

channel blocker when applied intracellularly.[1][2] This property makes it a valuable tool for

selectively blocking action potentials in targeted cells during patch-clamp recording, without

affecting surrounding neurons.[3] This guide covers solution preparation, storage, and a

detailed protocol for its application in whole-cell patch-clamp experiments.

Data Presentation
Quantitative Data Summary
The following tables summarize key quantitative data for the preparation and use of QX-314
bromide solutions.
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Property Value Notes References

Molecular Weight 343.31 g/mol

May vary slightly

between batches due

to hydration.

Solubility in Water Up to 100 mM [1][4]

Solubility in DMSO ≥ 25.55 mg/mL

Solubility in PBS (pH

7.2)
10 mg/mL

Solid Storage
Room temperature

(desiccate)

Stable for ≥ 4 years

under these

conditions.

[1][5]

Stock Solution

Storage (-20°C)
Up to 1 month

Prepare and use on

the same day if

possible.

[1]

Stock Solution

Storage (-80°C)
Up to 6 months

For longer-term

storage.

Typical Intracellular

Concentration
0.2 - 10 mM

Concentration

depends on the

specific ion channels

being targeted.

[6][7]

Common Intracellular Solution Composition with QX-314
This table provides an example of a common intracellular solution used for whole-cell patch-

clamp recordings where sodium channels are blocked.
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Component Concentration (mM) Purpose

K-Gluconate 115-135

Primary potassium salt to

mimic intracellular

environment.

KCl 4-20 Chloride salt.

HEPES 10 pH buffer.

EGTA 0.2-1 Calcium chelator.

Mg-ATP 2-4
Energy source for cellular

processes.

Na-GTP 0.3-0.5
Energy source for cellular

processes.

QX-314 Bromide 1-5
Voltage-gated sodium channel

blocker.

Biocytin/Neurobiotin (Optional) 0.1-0.5%
For post-hoc cell labeling and

morphological analysis.

Signaling Pathway and Experimental Workflow
Signaling Pathway of Intracellular QX-314
The following diagram illustrates the mechanism of action for intracellular QX-314. Being

membrane-impermeable, it requires direct introduction into the cytoplasm, typically via a patch

pipette during whole-cell recording. Once inside, it blocks voltage-gated sodium channels from

the intracellular side, preventing sodium influx and thereby inhibiting the generation and

propagation of action potentials.
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Mechanism of intracellular QX-314 action.

Experimental Workflow for Patch-Clamp Recording with
QX-314
The workflow below outlines the key stages of preparing for and conducting a whole-cell patch-

clamp experiment utilizing an intracellular solution containing QX-314.
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Workflow for using QX-314 in patch-clamp.
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Experimental Protocols
Protocol 1: Preparation of QX-314 Bromide Stock
Solution (100 mM in Water)
Materials:

QX-314 bromide powder (MW: 343.31 g/mol )

Ultrapure water (e.g., Milli-Q or equivalent)

Vortex mixer

Sterile microcentrifuge tubes

Calibrated analytical balance

Procedure:

Weighing: Accurately weigh out 34.33 mg of QX-314 bromide powder.

Dissolving: Add the weighed powder to a sterile microcentrifuge tube. Add 1 mL of ultrapure

water to the tube.

Mixing: Vortex the solution until the QX-314 bromide is completely dissolved. Gentle

warming or sonication can be used to aid dissolution if necessary.

Aliquoting and Storage:

For short-term storage (up to one month), aliquot the stock solution into smaller volumes

in sterile microcentrifuge tubes and store at -20°C.[1]

For long-term storage (up to six months), store the aliquots at -80°C.

Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Intracellular Solution for
Whole-Cell Patch-Clamp with QX-314
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Materials:

QX-314 bromide stock solution (100 mM)

K-Gluconate

KCl

HEPES

EGTA

Mg-ATP

Na-GTP

Ultrapure water

KOH or CsOH (for pH adjustment)

Osmometer

0.22 µm syringe filter

Procedure:

Prepare Base Intracellular Solution: In a sterile container, dissolve all components except for

Mg-ATP, Na-GTP, and QX-314 bromide in approximately 90% of the final volume of

ultrapure water. A common practice is to add the main salt (e.g., K-Gluconate) last to allow

for osmolarity adjustments.[8]

Adjust pH: Adjust the pH of the solution to 7.2-7.4 using KOH (for potassium-based

solutions) or CsOH (for cesium-based solutions).[8]

Adjust Osmolarity: Measure the osmolarity of the solution. Adjust it to be 10-20 mOsm lower

than the extracellular solution (ACSF) to ensure a good seal.[8] This is typically in the range

of 280-290 mOsm. Add ultrapure water or the primary salt to adjust as needed.
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Add Final Components: On the day of the experiment, thaw an aliquot of the base

intracellular solution. Add the appropriate volumes of Mg-ATP, Na-GTP, and the QX-314
bromide stock solution to achieve the desired final concentrations. For example, to make a

final concentration of 5 mM QX-314, add 50 µL of the 100 mM stock solution to 950 µL of the

base intracellular solution.

Final Mixing and Filtration: Gently mix the final solution. Before use, filter the solution through

a 0.22 µm syringe filter to remove any precipitates or microbial contamination.[9][10] Keep

the final intracellular solution on ice for the duration of the experiment.

Filling the Patch Pipette: Use a microloader pipette tip to carefully back-fill the borosilicate

glass patch pipette with the filtered intracellular solution, ensuring no air bubbles are trapped

in the tip.[9][10]

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including gloves, lab coat,

and safety glasses, when handling QX-314 bromide and preparing solutions.

Refer to the Safety Data Sheet (SDS) for detailed safety and handling information.

QX-314 bromide is for research use only and is not intended for human or veterinary use.[1]

By following these detailed protocols and application notes, researchers can confidently

prepare and utilize QX-314 bromide solutions to effectively block voltage-gated sodium

channels in their electrophysiological studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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